1-Cyclopentanecarbonylpiperidin-3-ol
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-Cyclopentanecarbonylpiperidin-3-ol is represented by the InChI code1S/C11H19NO2/c13-10-6-3-7-12(8-10)11(14)9-4-1-2-5-9/h9-10,13H,1-8H2 . The molecular weight of this compound is 197.28 g/mol . Physical And Chemical Properties Analysis
1-Cyclopentanecarbonylpiperidin-3-ol is a white to light brown crystalline powder. It has a molecular weight of 197.28 g/mol . The InChI code for this compound is1S/C11H19NO2/c13-10-6-3-7-12(8-10)11(14)9-4-1-2-5-9/h9-10,13H,1-8H2 .
Scientific Research Applications
Cyclotides and GPCR Modulation
Cyclotides, including structures related to 1-Cyclopentanecarbonylpiperidin-3-ol, have been studied for their ability to modulate G protein-coupled receptors (GPCRs). An extract from the root of the South American medicinal plant ipecac, containing cyclotides, showed antagonistic activity against the corticotropin-releasing factor type 1 receptor (CRF1R). This suggests potential applications in drug design targeting GPCRs (Fahradpour et al., 2017).
Synthesis and Biological Activity of Enniatins
Enniatins, related to 1-Cyclopentanecarbonylpiperidin-3-ol, exhibit a range of biological activities, including antitumor, antibiotic, and immunosuppressant effects. The study by Feifel et al. (2007) explored the synthesis of new enniatins, highlighting their pharmaceutical potential due to their bioactivity and the flexibility in their synthesis (Feifel et al., 2007).
Antimicrobial Activity of Isaridins
Isaridins, structurally related to 1-Cyclopentanecarbonylpiperidin-3-ol, were found to exhibit antibacterial activity, as discovered in a marine-derived fungus. These findings indicate potential applications in developing new antimicrobial agents (Du et al., 2014).
Elastase Inhibitors and Respiratory Disease Treatment
Lyngbyastatins, cyclic depsipeptides similar to 1-Cyclopentanecarbonylpiperidin-3-ol, have shown effectiveness as elastase inhibitors. Their activity suggests potential use in treating pulmonary diseases, offering a new approach to pharmacotherapy for conditions like chronic obstructive pulmonary disease (Kwan et al., 2009).
Synthetic Applications in Pharmacology
The synthesis of complex molecules like lyngbyastatin 7, which contains a structure similar to 1-Cyclopentanecarbonylpiperidin-3-ol, demonstrates the potential for creating novel pharmacotherapeutics. This research opens up avenues for synthesizing analogues with improved potency and drug-like properties (Luo et al., 2016).
Safety and Hazards
The safety information available for 1-Cyclopentanecarbonylpiperidin-3-ol indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and face thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed, calling a poison center or doctor .
properties
IUPAC Name |
cyclopentyl-(3-hydroxypiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c13-10-6-3-7-12(8-10)11(14)9-4-1-2-5-9/h9-10,13H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRRPQWJSNLHYTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)N2CCCC(C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1155000-14-8 |
Source
|
| Record name | 1-cyclopentanecarbonylpiperidin-3-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-fluorophenyl)-4-methyl-1,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one](/img/structure/B1438633.png)
![1-(2-aminoethyl)-N-isopropyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B1438634.png)
![6-Bromo-7-methylbenzo[D]thiazol-2-amine](/img/structure/B1438637.png)
![4-[2-(Bromomethyl)-4-nitrophenyl]morpholine](/img/structure/B1438640.png)
![N-(benzo[d]thiazol-2-ylmethyl)acetamide](/img/structure/B1438641.png)